Cas no 1806349-71-2 (1,4-Dibromo-2-difluoromethoxy-6-(trifluoromethoxy)benzene)

• Product Name: 1,4-Dibromo-2-difluoromethoxy-6-(trifluoromethoxy)benzene
• CAS No: 1806349-71-2
• MF: C₈H₃Br₂F₅O₂
• MW: 385.908238649368
• CID: 4707552
• Update Time: 2025-05-26

1,4-Dibromo-2-difluoromethoxy-6-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dibromo-2-difluoromethoxy-6-(trifluoromethoxy)benzene

• Inchi： 1S/C8H3Br2F5O2/c9-3-1-4(16-7(11)12)6(10)5(2-3)17-8(13,14)15/h1-2,7H
• InChI Key： QSQRQZHZUSUFPM-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1OC(F)(F)F)Br)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Topological Polar Surface Area: 18.5

Additional information on 1,4-Dibromo-2-difluoromethoxy-6-(trifluoromethoxy)benzene

Recent Advances in the Study of 1,4-Dibromo-2-difluoromethoxy-6-(trifluoromethoxy)benzene (CAS: 1806349-71-2)

In recent years, the compound 1,4-Dibromo-2-difluoromethoxy-6-(trifluoromethoxy)benzene (CAS: 1806349-71-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated benzene derivative, characterized by its unique difluoromethoxy and trifluoromethoxy substituents, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. The compound's structural complexity and reactivity make it a valuable intermediate in synthetic chemistry, particularly in the design of novel bioactive molecules.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological activities of 1,4-Dibromo-2-difluoromethoxy-6-(trifluoromethoxy)benzene. The research team employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity of the target compound. The study highlighted the compound's role as a key intermediate in the synthesis of fluorinated pharmaceuticals, which are increasingly important due to their enhanced metabolic stability and bioavailability. The researchers also investigated the compound's potential as a building block for the development of kinase inhibitors, a class of drugs with applications in oncology and inflammatory diseases.

Another significant development was reported in a preprint article on ChemRxiv, where scientists utilized 1,4-Dibromo-2-difluoromethoxy-6-(trifluoromethoxy)benzene as a precursor for the synthesis of novel agrochemicals. The study demonstrated that the compound's fluorinated moieties contribute to its lipophilicity and resistance to enzymatic degradation, making it an attractive candidate for the development of next-generation pesticides. The researchers also conducted computational modeling to predict the compound's interactions with target enzymes in pests, providing valuable insights for further optimization.

In addition to its applications in drug and agrochemical development, 1,4-Dibromo-2-difluoromethoxy-6-(trifluoromethoxy)benzene has been investigated for its potential in material science. A recent patent application disclosed its use as a monomer in the synthesis of high-performance polymers with exceptional thermal stability and chemical resistance. These polymers are being explored for applications in extreme environments, such as aerospace and electronics, where traditional materials often fail.

Despite these promising findings, challenges remain in the large-scale production and application of 1,4-Dibromo-2-difluoromethoxy-6-(trifluoromethoxy)benzene. Issues such as cost-effective synthesis, scalability, and environmental impact need to be addressed to fully realize its potential. Future research directions may include the development of greener synthetic routes, exploration of its biological activities in more complex systems, and further optimization of its physicochemical properties for specific applications.

In conclusion, 1,4-Dibromo-2-difluoromethoxy-6-(trifluoromethoxy)benzene (CAS: 1806349-71-2) represents a versatile and valuable compound in the chemical biology and pharmaceutical fields. Its unique structural features and diverse applications underscore its importance in ongoing research efforts. As scientists continue to explore its potential, this compound is likely to play a pivotal role in the development of innovative therapeutics, agrochemicals, and advanced materials.